N-(3-acetylphenyl)-2-(3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]acetamide
• InChI: InChI=1S/C19H18ClN3O3/c1-13(24)14-4-2-6-16(10-14)21-18(25)12-22-8-9-23(19(22)26)17-7-3-5-15(20)11-17/h2-7,10-11H,8-9,12H2,1H3,(H,21,25)
• InChI Key: YDAZGAFGQGCFLF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CN2CCN(C2=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H18ClN3O3
• Molecular Weight: 371.8 g/mol

Description

“N-(3-acetylphenyl)-2-(3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl)acetamide” is also known as “1-(3-chlorophenyl)-3-(3-acetylphenyl)urea”. Its molecular formula is C15H13ClN2O2.

Scientific Research Applications

Antibacterial Activity

Compounds structurally related to N-(3-acetylphenyl)-2-(3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl)acetamide have been synthesized and evaluated for their potential as antibacterial agents. These compounds, including variations such as 2-(4-chlorophenyl)-N-(4-oxo-2-aryl(1,3 thiazolidin-3-yl))acetamides, have shown moderate to good activity against both gram-positive and gram-negative bacteria, highlighting their potential in the development of new antibacterial therapies (Desai et al., 2008). Additional research on novel thiazolidinone and acetidinone derivatives further supports their antimicrobial potential, emphasizing the importance of structural modifications for enhancing antibacterial properties (Mistry et al., 2009).

Antitumor Activity

Further investigations into derivatives of N-(3-acetylphenyl)-2-(3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl)acetamide have revealed their potential antitumor activities. Specifically, compounds such as N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings have been synthesized and demonstrated considerable anticancer activity against various cancer cell lines. This research highlights the therapeutic potential of these compounds in cancer treatment and underscores the importance of heterocyclic modifications for enhancing antitumor efficacy (Yurttaş et al., 2015).

Metabolic Studies

Metabolic studies on related compounds, such as metronidazole, have identified acetamide and N-(2-hydroxyethyl)oxamic acid as metabolites, underscoring the importance of understanding the metabolic pathways and potential risks associated with drug use. While these findings do not directly relate to N-(3-acetylphenyl)-2-(3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl)acetamide, they emphasize the necessity of comprehensive metabolic studies in drug development to assess safety and efficacy (Kock et al., 1981).